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Compound of Interest

Compound Name: Benzhydryl 2-chloroethyl ether

Cat. No.: B134878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(benzhydryloxy)-2-chloroethane,
a key intermediate in synthetic organic chemistry. The document details its chemical identity,
physical properties, synthesis protocols, and its significant role in the development of
pharmaceutical compounds.

Chemical Identity and Nomenclature

The compound commonly known as Benzhydryl 2-chloroethyl ether is systematically named
1-(benzhydryloxy)-2-chloroethane according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature. It is also recognized by several synonyms, reflecting its
widespread use in various chemical contexts.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 1-(benzhydryloxy)-2-chloroethane

Benzhydryl 2-chloroethyl ether, 2-Chloroethyl

Synonyms benzhydryl ether, 2-Chloroethyl diphenylmethyl
ether

CAS Number 32669-06-0

Molecular Formula Ci15H1sCIO

Molecular Weight 246.73 g/mol

InChl Key ZNVASENTCOLNJT-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 1-(benzhydryloxy)-2-chloroethane are crucial for its
handling, application in synthesis, and purification. Below is a summary of its key properties.

Table 2: Physicochemical Data

Property Value Source
Appearance Oil/Liquid [1]
Boiling Point 337.4 £ 27.0 °C at 760 mmHg [2]
Density 1.1+0.1 g/cm3 [2]
Flash Point 157.0+17.6 °C [2]
LogP 4.67 [2]
Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [2]
Refractive Index 1.562 [2]

Note: Some physical properties are predicted values.
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Experimental Protocols: Synthesis of 1-
(benzhydryloxy)-2-chloroethane

The synthesis of 1-(benzhydryloxy)-2-chloroethane is well-documented, with a common
method involving the acid-catalyzed etherification of benzhydrol with 2-chloroethanol.

Materials and Equipment:

e Benzhydrol (diphenylmethanol)

e 2-chloroethanol

o Concentrated sulfuric acid (H2SOa)

e Dry benzene

¢ Anhydrous sodium sulfate (Naz2S0a)

» Round-bottom flask with reflux condenser
e Heating mantle

e Separatory funnel

 Rotary evaporator

Argon atmosphere setup

Procedure:

A detailed experimental protocol for the synthesis is as follows:

e To a solution of 3.27 g of 2-chloroethanol in 3.5 ml of dry benzene, 0.8 g of concentrated
sulfuric acid is added.

e The mixture is heated to 50°C under an argon atmosphere.

e Asolution of 5.0 g of benzhydrol in 6.5 ml of dry benzene is then added slowly to the heated
mixture.
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 After the addition is complete, the mixture is refluxed for 1.5 hours.
e The reaction mixture is then allowed to cool to room temperature.

e The benzene layer is washed with water and subsequently dried over anhydrous sodium
sulfate.

e The solvent is removed by distillation under reduced pressure to yield the final product, 1-
(benzhydryloxy)-2-chloroethane.[3]

Applications in Drug Development

1-(benzhydryloxy)-2-chloroethane is a pivotal building block in the synthesis of a variety of
biologically active molecules. Its benzhydryl ether moiety is a common structural feature in
many pharmaceutical agents.

Intermediate in the Synthesis of Diphenhydramine

The most prominent application of 1-(benzhydryloxy)-2-chloroethane is as a key intermediate in
the synthesis of Diphenhydramine. Diphenhydramine is a first-generation antihistamine with
anticholinergic, sedative, and antiemetic properties. The synthesis involves the reaction of 1-
(benzhydryloxy)-2-chloroethane with dimethylamine.

The following diagram illustrates the logical workflow for the synthesis of Diphenhydramine
from Benzhydrol, with 1-(benzhydryloxy)-2-chloroethane as a central intermediate.

Synthesis of Diphenhydramine
Step 1: Etherification

+ H2S04 (cat.) Step 2: Amination
Benzhydrol - H20
|

G—(benzhydwloxy)-z-chloroethana - HCI

|
2-Chloroethanol Diphenhydramine
Dimethylamine
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Caption: Synthetic pathway to Diphenhydramine.

The Benzhydryl Group in Medicinal Chemistry

The benzhydryl (diphenylmethyl) group, a core component of 1-(benzhydryloxy)-2-
chloroethane, is considered a "privileged scaffold" in medicinal chemistry. This is due to its
ability to interact with multiple biological targets, leading to the development of compounds with
a wide range of therapeutic applications. Molecules containing the benzhydryl moiety have
been investigated for their potential as anticancer, anti-tubercular, antimalarial, and antiviral
agents.

Furthermore, the benzhydryl group is utilized as a protecting group in the synthesis of complex
molecules like peptides and nucleosides. Its stability under various reaction conditions and the
relative ease of its removal make it a valuable tool for synthetic chemists.

Conclusion

1-(benzhydryloxy)-2-chloroethane is a compound of significant interest to the scientific and
drug development communities. Its utility as a key synthetic intermediate, particularly in the
production of the widely used antihistamine Diphenhydramine, underscores its importance. A
thorough understanding of its chemical properties and synthetic methodologies is essential for
its effective application in the ongoing development of novel therapeutic agents. The structural
motif it provides continues to be a source of inspiration for the design of new molecules with
diverse biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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